Cas no 2734029-94-6 (3-(Aminomethyl)-2-bromophenol hydrochloride)

• Product Name: 3-(Aminomethyl)-2-bromophenol hydrochloride
• CAS No: 2734029-94-6
• MF: C₇H₉BrClNO
• MW: 238.5094602108
• CID: 6453150
• PubChem ID: 135395889
• Update Time: 2025-10-12

3-(Aminomethyl)-2-bromophenol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-bromophenol hydrochloride
• 2734029-94-6
• EN300-7720147

• Inchi： 1S/C7H8BrNO.ClH/c8-7-5(4-9)2-1-3-6(7)10;/h1-3,10H,4,9H2;1H
• InChI Key： HQSCJXUAKVBSLL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CN)O.Cl

Computed Properties

• Exact Mass: 236.95560g/mol
• Monoisotopic Mass: 236.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(Aminomethyl)-2-bromophenol hydrochloride

Comprehensive Overview of 3-(Aminomethyl)-2-bromophenol hydrochloride (CAS No. 2734029-94-6)

3-(Aminomethyl)-2-bromophenol hydrochloride (CAS No. 2734029-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its bromophenol core and aminomethyl functional group, is widely utilized in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its unique structural properties and reactivity. The hydrochloride salt form enhances its stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for 3-(Aminomethyl)-2-bromophenol hydrochloride has surged due to its role in developing novel therapeutic agents. The compound's bromine substituent provides a versatile handle for further chemical modifications, enabling the creation of diverse derivatives. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where customized molecular structures are essential. Additionally, the aminomethyl group facilitates conjugation with other pharmacophores, expanding its utility in bioconjugation and proteomics research.

One of the most frequently searched questions regarding 3-(Aminomethyl)-2-bromophenol hydrochloride is its solubility and stability under various conditions. Studies indicate that the compound exhibits good solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which is critical for its use in high-throughput screening and assay development. Its stability at room temperature further enhances its practicality for long-term storage and transportation, addressing common concerns in the supply chain.

The synthesis of 3-(Aminomethyl)-2-bromophenol hydrochloride involves multi-step organic reactions, including bromination and reductive amination. These processes are optimized to ensure high yield and purity, meeting the stringent requirements of Good Manufacturing Practices (GMP). The compound's purity is typically verified using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring compliance with industry standards.

Another area of interest is the compound's potential role in neurological research. The bromophenol scaffold is known to interact with certain neurotransmitter systems, making it a candidate for studying neurodegenerative diseases such as Alzheimer's and Parkinson's. This connection to brain health has sparked discussions in academic and pharmaceutical circles, particularly as the global focus on mental wellness continues to grow.

From an environmental perspective, 3-(Aminomethyl)-2-bromophenol hydrochloride is subject to rigorous eco-toxicity assessments. Researchers are investigating its biodegradability and potential impact on aquatic ecosystems, reflecting the broader shift toward green chemistry and sustainable synthesis. These studies are crucial for ensuring that the compound's production and disposal align with environmental regulations and corporate sustainability goals.

In summary, 3-(Aminomethyl)-2-bromophenol hydrochloride (CAS No. 2734029-94-6) is a versatile and valuable compound with wide-ranging applications in pharmaceutical research, drug development, and biochemical studies. Its unique structural features, combined with its stability and reactivity, make it a cornerstone in modern chemistry. As scientific advancements continue to unfold, this compound is poised to play an even more significant role in addressing some of the most pressing challenges in healthcare and biotechnology.